Cas no 397870-05-2 (Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester)

397870-05-2 structure
Product name:Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester
CAS No:397870-05-2
MF:C10H20N2O2
MW:200.278002738953
CID:299858
Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester
- Hydrazinecarboxylicacid, pentylidene-, 1,1-dimethylethyl ester (9CI)
- Hydrazinecarboxylic acid, pentylidene-, 1,1-dimethylethyl ester (9CI)
- Hydrazinecarboxylic acid, 2-pentylidene-, 1,1-dimethylethyl ester
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- Inchi: 1S/C10H20N2O2/c1-5-6-7-8-11-12-9(13)14-10(2,3)4/h8H,5-7H2,1-4H3,(H,12,13)
- InChI Key: QEGVXVCUVQKBEN-UHFFFAOYSA-N
- SMILES: N(C(OC(C)(C)C)=O)N=CCCCC
Computed Properties
- Exact Mass: 200.152
- Monoisotopic Mass: 200.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 50.7A^2
Experimental Properties
- Density: 0.95±0.1 g/cm3(Predicted)
- pka: 10.91±0.46(Predicted)
Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester Related Literature
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
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Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
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